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Compound of Interest

Compound Name: CI-966 hydrochloride

Cat. No.: B1668964 Get Quote

Technical Support Center: CI-966 Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to ensure the consistent preparation of CI-966
hydrochloride solutions. This resource offers detailed experimental protocols, troubleshooting

guides, and essential data to support your research.

Frequently Asked Questions (FAQs)
Q1: What is CI-966 hydrochloride and what is its primary mechanism of action?

CI-966 hydrochloride is a potent and selective inhibitor of the GABA transporter 1 (GAT-1).[1]

[2][3] By blocking GAT-1, CI-966 prevents the reuptake of the neurotransmitter GABA (gamma-

aminobutyric acid) from the synaptic cleft into neurons and glial cells.[3] This leads to an

increased concentration of GABA in the synapse, enhancing GABAergic neurotransmission.

GABA is the primary inhibitory neurotransmitter in the central nervous system (CNS), and its

potentiation by CI-966 results in anticonvulsive and neuroprotective effects.[1][3]

Q2: What are the recommended solvents for dissolving CI-966 hydrochloride?

CI-966 hydrochloride is soluble in dimethyl sulfoxide (DMSO) up to 100 mM and in ethanol up

to 10 mM.[1] For most in vitro studies, preparing a concentrated stock solution in DMSO is

recommended.
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Q3: How should I store CI-966 hydrochloride powder and its stock solutions?

The solid form of CI-966 hydrochloride should be stored desiccated at room temperature.[1]

DMSO stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-20°C for long-term use (months to years) or at 4°C for short-term use (days to weeks).[4] It is

advisable to use the solution soon after preparation and not to store it for extended periods.[5]

Quantitative Data Summary
For easy reference, the key quantitative data for CI-966 hydrochloride are summarized in the

table below.

Property Value Source

Molecular Weight 509.87 g/mol [1]

Formula C₂₃H₂₁F₆NO₃·HCl [1]

Purity ≥98% [1]

IC₅₀ (human GAT-1) 0.26 µM [1][2][3]

IC₅₀ (rat GAT-1) 1.2 µM [1][3]

Solubility in DMSO up to 100 mM [1]

Solubility in Ethanol up to 10 mM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO for In Vitro Use

Materials:

CI-966 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer

Procedure:

Pre-weighing: Allow the vial of CI-966 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of CI-966 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.10 mg of the compound

(Molecular Weight = 509.87 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a water bath (up to 37°C) can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CI-966 hydrochloride stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed (37°C) cell culture

medium to achieve the desired final concentration. It is crucial to add the DMSO stock to the

aqueous medium slowly and with gentle mixing to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept low (ideally below 0.1%) to avoid solvent-induced cytotoxicity.
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Issue 1: The CI-966 hydrochloride powder is difficult to dissolve in DMSO.

Potential Cause: The compound may not be fully anhydrous, or the DMSO may have

absorbed moisture.

Solution:

Ensure the CI-966 hydrochloride vial is at room temperature before opening.

Use fresh, anhydrous DMSO. DMSO is hygroscopic and can absorb water from the

atmosphere, which can reduce its solvating power for certain compounds.

Gently warm the solution in a 37°C water bath and vortex intermittently to aid dissolution.

Issue 2: A precipitate forms when I dilute my DMSO stock solution in aqueous buffer or cell

culture medium.

Potential Cause: The aqueous solubility of CI-966 hydrochloride is much lower than its

solubility in DMSO. Rapid changes in solvent polarity can cause the compound to "crash out"

of solution.

Solution:

Pre-warm the aqueous medium: Always use pre-warmed (37°C) buffer or medium for

dilutions.[6]

Gradual Dilution: Add the DMSO stock solution dropwise to the aqueous medium while

gently vortexing or stirring.

Intermediate Dilution: Consider making an intermediate dilution of the stock solution in

DMSO before the final dilution in the aqueous medium.

Lower Final Concentration: If precipitation persists, you may need to lower the final

working concentration of CI-966 hydrochloride.

Issue 3: I observe inconsistent results in my experiments using the same stock solution.
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Potential Cause: The stock solution may have degraded due to improper storage or multiple

freeze-thaw cycles.

Solution:

Aliquot Stock Solutions: Always aliquot stock solutions into single-use volumes to avoid

repeated freezing and thawing.

Proper Storage: Store aliquots at -20°C and protect them from light.

Fresh Preparations: For sensitive experiments, it is best to prepare fresh working solutions

from a new aliquot of the stock solution on the day of the experiment.

Visualizing the Experimental Workflow and
Signaling Pathway
To further aid in your experimental setup and understanding of CI-966 hydrochloride's

mechanism of action, the following diagrams are provided.

Stock Solution Preparation Working Solution Preparation

Weigh CI-966 HCl Add Anhydrous DMSO Vortex to Dissolve Aliquot into Tubes Store at -20°C Thaw Stock Aliquot
Serially Dilute in

Aqueous Medium
Use in Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing CI-966 hydrochloride solutions.
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Caption: Simplified GABA signaling pathway and the inhibitory action of CI-966 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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